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Compound of Interest

Compound Name: 2-Bromoaniline

Cat. No.: B046623 Get Quote

An In-depth Technical Guide to the Material Safety of 2-Bromoaniline

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety profile of chemical reagents is paramount. This guide provides a comprehensive

overview of the material safety data for 2-Bromoaniline (CAS No. 615-36-1), a common

intermediate in organic synthesis.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Bromoaniline is presented below.

These characteristics are essential for safe handling, storage, and use in experimental settings.
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Property Value Reference

Molecular Formula C₆H₆BrN [1][2]

Molecular Weight 172.02 g/mol [1][2]

Appearance
Brown, red-brown, or brown-

yellow solid
[2][3]

Melting Point 24 - 32 °C (75.2 - 89.6 °F) [1][4]

Boiling Point
229 °C (444.2 °F) at 760

mmHg
[2][4]

Density 1.52 - 1.578 g/mL at 25 °C [4][5]

Vapor Pressure 0.04 - 0.043 mmHg [1][6]

Flash Point > 66 °C (> 150.8 °F) [2]

Solubility
Insoluble in water; Soluble in

alcohol and ether.
[2][4]

Hazard Identification and GHS Classification
2-Bromoaniline is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides a standardized framework for

communicating its hazards.

GHS Hazard Summary Table
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Hazard Class Category Hazard Statement Signal Word

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
Danger

Acute Toxicity, Dermal 3
H311: Toxic in contact

with skin
Danger

Specific Target Organ

Toxicity (Repeated

Exposure)

2

H373: May cause

damage to organs

through prolonged or

repeated exposure

Danger

Hazardous to the

aquatic environment,

long-term hazard

2

H411: Toxic to aquatic

life with long lasting

effects

(No Signal Word)

Data compiled from multiple sources[1][3][7][8][9]. The percentage of companies notifying this

classification to ECHA is high for the acute toxicity and STOT RE categories[1].

GHS Pictograms and Hazard Statements
The following diagram illustrates the GHS pictograms and associated hazard statements for 2-
Bromoaniline.
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GHS Pictograms Hazard Statements

H311: Toxic in contact with skin

H302: Harmful if swallowed

H373: May cause damage to organs through prolonged or repeated exposure

H411: Toxic to aquatic life with long lasting effects

Click to download full resolution via product page

GHS Pictograms and Hazard Statements for 2-Bromoaniline.

Toxicological Information
The primary toxicological concerns associated with 2-Bromoaniline are its acute toxicity upon

ingestion and skin contact, and potential for organ damage after repeated exposure.[1][3][7] A

significant health effect is the potential to cause methemoglobinemia, a condition where the

blood's ability to carry oxygen is reduced.[1][2][6]

Key Toxicological Effects:

Acute Toxicity: Harmful if swallowed and toxic in contact with skin.[1][3][7]

Irritation: Causes skin, eye, and respiratory tract irritation.[2]

Methemoglobinemia: Absorption into the body can lead to the formation of methemoglobin,

causing cyanosis (a bluish discoloration of the skin). The onset of symptoms may be
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delayed.[2][10]

Target Organs: Potential for damage to the blood, kidneys, central nervous system, and liver.

[2]

Carcinogenicity: Not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[2][7][10]

Experimental Protocols for Safe Handling
Adherence to strict safety protocols is mandatory when working with 2-Bromoaniline. The

following workflow outlines the essential steps for its safe handling in a laboratory setting.
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Preparation

Personal Protective Equipment (PPE)

Handling and Use

Storage

Disposal

Conduct Risk Assessment

Review MSDS

Ensure Emergency Equipment is Accessible
(Eyewash, Safety Shower)

Wear Chemical Safety Goggles/Face Shield

Wear Chemical Resistant Gloves

Wear Protective Clothing (Lab Coat)

Use NIOSH/MSHA Approved Respirator
(if ventilation is inadequate)

Use in a well-ventilated area or chemical fume hood

Avoid contact with skin, eyes, and clothing

Avoid dust formation and inhalation

Do not eat, drink, or smoke in the work area

Keep away from incompatible materials
(strong oxidizing agents, acids)

Store in a cool, dry, well-ventilated area

Keep container tightly closed

Store away from incompatible materials

Dispose of waste in accordance with
local, state, and federal regulations Do not dispose of into drains or the environment

Click to download full resolution via product page

A workflow for the safe handling of 2-Bromoaniline.
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First-Aid Measures
In the event of exposure, immediate action is critical. The following are general first-aid

guidelines.

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[3][7][10]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. Seek immediate medical

attention.[3][8][10]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[2][3][10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][7][10]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][7][10]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2][3]

Hazardous Combustion Products: Thermal decomposition can produce nitrogen oxides

(NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen bromide.[2][3][7]

Accidental Release:
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Personal Precautions: Evacuate personnel to safe areas. Wear appropriate personal

protective equipment (PPE), including respiratory protection. Avoid dust formation and

contact with the substance.[3][7][11]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains or surface water.[3][7][11]

Containment and Cleanup: Sweep up or vacuum the material and place it into a suitable,

labeled container for disposal.[2][3][11]

Stability and Reactivity
Chemical Stability: Stable under normal temperatures and pressures.[2]

Conditions to Avoid: Excess heat and ignition sources.[2]

Incompatible Materials: Strong oxidizing agents, acids, acid anhydrides, acid chlorides, and

chloroformates.[2][3]

This guide is intended to provide a detailed overview of the material safety data for 2-
Bromoaniline. It is not a substitute for a thorough review of the substance's specific Safety

Data Sheet (SDS) and adherence to all institutional and regulatory safety protocols. Always

consult the most current SDS for the material before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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